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Compound of Interest

Compound Name: 2-chloro-5-ethynylaniline

CAS No.: 1849263-17-7

Cat. No.: B6203501

Get Quote

Introduction: The Strategic Value of 2-Chloro-5-
ethynylaniline
In the landscape of modern medicinal chemistry, the strategic selection of starting materials is

paramount to the efficient and successful synthesis of complex therapeutic agents. 2-Chloro-5-
ethynylaniline emerges as a highly valuable and versatile pharmaceutical intermediate,

distinguished by its unique trifunctional architecture. The presence of an aniline moiety, a

chloro substituent, and an ethynyl group on a single benzene ring provides medicinal chemists

with three orthogonal points for molecular elaboration. This strategic arrangement is particularly

advantageous in the construction of kinase inhibitors, a class of drugs that has revolutionized

cancer therapy.[1]

The aniline nitrogen serves as a nucleophile or a basic center, crucial for the formation of

heterocyclic scaffolds like quinazolines, which are prevalent in many kinase inhibitors.[2][3] The

chloro and ethynyl groups offer opportunities for cross-coupling reactions, allowing for the

introduction of diverse substituents to modulate potency, selectivity, and pharmacokinetic
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properties. The terminal alkyne, in particular, is a gateway to the powerful Sonogashira

coupling reaction, a cornerstone of modern carbon-carbon bond formation.[4]

This guide provides an in-depth exploration of 2-chloro-5-ethynylaniline as a pharmaceutical

intermediate, with a focus on its application in the synthesis of quinazoline-based kinase

inhibitors, exemplified by the synthesis of Lapatinib, a dual tyrosine kinase inhibitor targeting

the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2

(HER2).[5]

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physical and chemical properties of a starting material is

fundamental to its safe and effective use.

Property Value Reference

CAS Number 1849263-17-7 [6]

Molecular Formula C₈H₆ClN [7]

Molecular Weight 151.60 g/mol [7]

Physical Form Solid [6]

Storage Temperature
2-8°C, protect from light,

stored under nitrogen
[6]

Purity Typically ≥98% [6]

Safety and Handling:

2-Chloro-5-ethynylaniline and its derivatives should be handled with appropriate safety

precautions in a well-ventilated laboratory fume hood.[8][9] Personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, is mandatory.[10] Avoid inhalation of

dust and contact with skin and eyes.[8][9] In case of accidental exposure, refer to the material

safety data sheet (MSDS) for detailed first-aid measures.[9][11]
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Core Application: Synthesis of Quinazoline-Based
Kinase Inhibitors
The quinazoline scaffold is a privileged structure in the design of tyrosine kinase inhibitors.[12]

[13] The 4-anilinoquinazoline core is a key pharmacophore that mimics the adenine portion of

ATP, enabling competitive inhibition at the kinase ATP-binding site.[1] 2-Chloro-5-
ethynylaniline provides a strategic entry point into this important class of molecules.

The Sonogashira Coupling: A Gateway to Molecular
Complexity
The Sonogashira reaction is a robust and versatile cross-coupling method for the formation of a

carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[4] This reaction is

typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a

base.[14] The reaction proceeds under mild conditions, tolerates a wide range of functional

groups, and has been extensively used in the synthesis of complex molecules, including

pharmaceuticals and natural products.[15]

Mechanistic Rationale:

The catalytic cycle of the Sonogashira coupling involves two interconnected cycles: a palladium

cycle and a copper cycle.[15][16]

Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the aryl halide

(in this case, a quinazoline derivative).

Copper Cycle: The terminal alkyne (derived from 2-chloro-5-ethynylaniline) reacts with a

copper(I) salt in the presence of a base to form a copper(I) acetylide.

Transmetalation: The copper acetylide transfers the alkynyl group to the palladium complex.

Reductive Elimination: The desired coupled product is eliminated from the palladium

complex, regenerating the active Pd(0) catalyst.
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Caption: The interconnected palladium and copper catalytic cycles of the Sonogashira cross-

coupling reaction.

Protocol: Synthesis of a Lapatinib Precursor via
Sonogashira Coupling
This protocol outlines a representative procedure for the Sonogashira coupling of 2-chloro-5-
ethynylaniline with a suitable quinazoline intermediate, a key step in the synthesis of

Lapatinib.[5][17][18][19]

Materials:

6-Iodoquinazolin-4-one

Thionyl chloride (SOCl₂)
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N,N-Dimethylformamide (DMF) (catalytic)

Toluene

3-Fluoro-4-(methoxymethoxy)aniline

Isopropanol

2-Chloro-5-ethynylaniline

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Copper(I) iodide (CuI)

Triethylamine (TEA)

Tetrahydrofuran (THF)

Workflow:

Caption: Synthetic workflow for the preparation of a Lapatinib precursor.

Step-by-Step Procedure:

Part 1: Synthesis of 4-Chloro-6-iodoquinazoline

To a suspension of 6-iodoquinazolin-4-one in toluene, add a catalytic amount of DMF.

Slowly add thionyl chloride at room temperature.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC until the

starting material is consumed.

Cool the reaction mixture to room temperature and concentrate under reduced pressure to

remove excess thionyl chloride and toluene.

The crude 4-chloro-6-iodoquinazoline is used in the next step without further purification.
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Part 2: Synthesis of N-(3-Fluoro-4-(methoxymethoxy)phenyl)-6-iodoquinazolin-4-amine

Dissolve the crude 4-chloro-6-iodoquinazoline in isopropanol.

Add 3-fluoro-4-(methoxymethoxy)aniline to the solution.

Heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by TLC.

Cool the reaction mixture to room temperature. The product will precipitate out of solution.

Filter the solid, wash with cold isopropanol, and dry under vacuum to obtain the desired

intermediate.

Part 3: Sonogashira Coupling to form the Lapatinib Precursor

In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-(3-

fluoro-4-(methoxymethoxy)phenyl)-6-iodoquinazolin-4-amine and 2-chloro-5-ethynylaniline
in a mixture of THF and triethylamine.

Degas the solution by bubbling with nitrogen or argon for 15-20 minutes.

Add palladium(II) acetate, triphenylphosphine, and copper(I) iodide to the reaction mixture.

Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

Once the reaction is complete, filter the mixture through a pad of celite to remove the

catalyst.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired

Lapatinib precursor.

Characterization and Analytical Control
Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized intermediates and final product.
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Analytical Technique Purpose Expected Observations

Thin Layer Chromatography

(TLC)

Reaction monitoring and purity

assessment

Single spot for the purified

product with a specific Rf value

in a given solvent system.

High-Performance Liquid

Chromatography (HPLC)

Purity determination and

quantification

A major peak corresponding to

the product with purity typically

>98%.[20]

Mass Spectrometry (MS) Molecular weight confirmation

Observation of the molecular

ion peak [M+H]⁺

corresponding to the

calculated exact mass.

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Structural elucidation

¹H and ¹³C NMR spectra will

show characteristic chemical

shifts and coupling constants

for the protons and carbons in

the molecule, confirming the

connectivity of the atoms.[21]

[22]

Infrared (IR) Spectroscopy Functional group identification

Characteristic absorption

bands for N-H, C≡C, C-Cl, and

aromatic C-H and C=C bonds.

Conclusion and Future Perspectives
2-Chloro-5-ethynylaniline stands out as a strategically important intermediate for the

synthesis of complex pharmaceutical agents, particularly quinazoline-based kinase inhibitors.

Its unique substitution pattern allows for the efficient and modular construction of these

targeted therapies. The Sonogashira coupling reaction is a key transformation that unlocks the

potential of the ethynyl group, enabling the introduction of diverse functionalities. The protocols

and insights provided in this guide are intended to empower researchers and drug

development professionals to effectively utilize this versatile building block in their quest for

novel and improved medicines. Future applications of 2-chloro-5-ethynylaniline may extend
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to the synthesis of other heterocyclic scaffolds and the development of novel cross-coupling

methodologies, further solidifying its importance in the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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